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Compound of Interest

Compound Name: Iron-58

Cat. No.: B1265196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stable isotope Iron-58 (⁵⁸Fe),

focusing on its natural abundance, precise isotopic mass, and the experimental protocols

utilized for its analysis. This document is intended to serve as a valuable resource for

professionals in research, science, and drug development who employ isotopic analysis in their

work. Iron-58 is a stable, non-radioactive isotope of iron that occurs naturally.[1] It has found

special applications in metabolic tracer studies to understand iron absorption and excretion,

investigate genetic iron control mechanisms, and in studies of energy expenditure.[1]

Quantitative Data Summary of Iron Isotopes
The following table summarizes the key quantitative data for the four stable isotopes of iron,

providing a clear comparison of their fundamental properties.
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Isotope Isotopic Mass (Da)
Natural Abundance
(atom %)

Nuclear Spin (I)

⁵⁴Fe 53.9396127 (15) 5.845 (35) 0

⁵⁶Fe 55.9349393 (16) 91.754 (36) 0

⁵⁷Fe 56.9353958 (16) 2.119 (10) 1/2

⁵⁸Fe 57.9332773 (16) 0.282 (4) 0

Data sourced from WebElements Periodic Table.[2]

Experimental Protocol: Isotopic Analysis of Iron via
MC-ICP-MS
The determination of iron isotopic compositions with high precision is predominantly achieved

using Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS). This

technique allows for the detection and quantification of minute variations in the isotopic ratios of

iron.[3]

Objective: To determine the isotopic ratio of ⁵⁸Fe to other stable iron isotopes in a given

sample.

Methodology:

Sample Preparation:

Biological or geological samples are first dissolved using appropriate acid digestion

techniques to bring the iron into a solution.

For many sample types, iron is chromatographically separated from the sample matrix to

minimize isobaric interferences (e.g., from ⁵⁸Ni on ⁵⁸Fe and ⁵⁴Cr on ⁵⁴Fe).[4][5] However,

for iron-dominated minerals, direct measurement without column chromatography may be

feasible.[6]

Instrumental Analysis using MC-ICP-MS:
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The purified iron solution is introduced into the ICP-MS instrument. An argon plasma at

high temperature ionizes the iron atoms.

The resulting ion beam is directed through a magnetic sector that separates the ions

based on their mass-to-charge ratio.

Multiple Faraday cup collectors simultaneously measure the ion beams of the different iron

isotopes (e.g., ⁵⁴Fe, ⁵⁶Fe, ⁵⁷Fe, ⁵⁸Fe).[4][7]

To correct for instrumental mass bias, a standard-sample bracketing (SSB) approach is

commonly used, where measurements of a known isotopic standard (like IRMM-014) are

alternated with the unknown samples.[6][8]

Data Correction and Analysis:

Corrections are applied for potential isobaric interferences. For instance, the signal from

⁵⁴Cr is monitored to correct for its contribution to the mass 54 peak.[4][7]

The isotopic ratios are typically reported in delta notation (δ⁵⁶Fe or δ⁵⁷Fe) in per mil (‰)

deviation relative to the IRMM-014 standard.[8]

Applications in Research and Drug Development
Stable isotopes of iron, particularly ⁵⁷Fe and ⁵⁸Fe, are extensively used in nutritional and

metabolic studies.[2] As a non-radioactive tracer, ⁵⁸Fe is a safe alternative for human studies

investigating:

Iron absorption and bioavailability.[9]

Metabolic fate of iron in various physiological and pathological conditions.[10]

Erythropoietic pathways (red blood cell formation).[4]

In drug development, stable isotopes like ⁵⁸Fe can be incorporated into drug molecules to

serve as tracers for quantitative analysis during pharmacokinetic and metabolic profiling using

techniques like LC-MS.[11]
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Visualization of Experimental Workflow
The following diagram illustrates the typical workflow for the determination of iron isotopic

composition using MC-ICP-MS.
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Caption: Workflow for Iron Isotope Analysis via MC-ICP-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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